Cas no 31572-04-0 (2-hydroxy-2-methylbut-3-enoic acid)

2-Hydroxy-2-methylbut-3-enoic acid is a branched unsaturated hydroxy acid featuring both hydroxyl and carboxylic acid functional groups. Its unique structure, combining a hydroxyl group at the α-position and a terminal double bond, makes it a versatile intermediate in organic synthesis and specialty chemical applications. The compound is particularly useful in the preparation of fine chemicals, pharmaceuticals, and polymer precursors due to its reactive sites, which allow for further functionalization. Its unsaturated backbone also enables participation in polymerization reactions or Michael additions. The presence of both polar and non-polar moieties enhances solubility in a range of solvents, facilitating its use in diverse synthetic pathways.
2-hydroxy-2-methylbut-3-enoic acid structure
31572-04-0 structure
Product name:2-hydroxy-2-methylbut-3-enoic acid
CAS No:31572-04-0
MF:C5H8O3
MW:116.115221977234
MDL:MFCD09030063
CID:307025
PubChem ID:169324

2-hydroxy-2-methylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid,2-hydroxy-2-methyl-
    • 2-hydroxy-2-methylbut-3-enoic acid
    • 2-Hmba
    • 2-Hydroxy-2-methyl-3-butenoic acid
    • 2-hydroxy-2-methylbuten-3-oic acid
    • 3-Butenoic acid,2-hydroxy-2-methyl
    • vinyl-lactic acid
    • Vinylmilchsaeure
    • EN300-248888
    • Z1198182953
    • AKOS006288853
    • 31572-04-0
    • AT23392
    • vinyllactic acid
    • DTXSID00894784
    • 3-Butenoic acid, 2-hydroxy-2-methyl-
    • Athylenmilchsaure
    • SCHEMBL216824
    • 2-hydroxy-2-methylbut-3-enoicacid
    • MDL: MFCD09030063
    • Inchi: InChI=1S/C5H8O3/c1-3-5(2,8)4(6)7/h3,8H,1H2,2H3,(H,6,7)
    • InChI Key: SXQCPXKZTFJHQI-UHFFFAOYSA-N
    • SMILES: OC(C)(C=C)C(O)=O

Computed Properties

  • Exact Mass: 116.04700
  • Monoisotopic Mass: 116.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 0.00800

2-hydroxy-2-methylbut-3-enoic acid Security Information

2-hydroxy-2-methylbut-3-enoic acid Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-hydroxy-2-methylbut-3-enoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-248888-0.5g
2-hydroxy-2-methylbut-3-enoic acid
31572-04-0 95%
0.5g
$407.0 2024-06-19
Enamine
EN300-248888-10.0g
2-hydroxy-2-methylbut-3-enoic acid
31572-04-0 95%
10.0g
$2269.0 2024-06-19
Enamine
EN300-248888-2.5g
2-hydroxy-2-methylbut-3-enoic acid
31572-04-0 95%
2.5g
$1034.0 2024-06-19
TRC
H948553-50mg
2-hydroxy-2-methylbut-3-enoic acid
31572-04-0
50mg
$ 185.00 2022-06-04
Enamine
EN300-248888-0.25g
2-hydroxy-2-methylbut-3-enoic acid
31572-04-0 95%
0.25g
$216.0 2024-06-19
1PlusChem
1P007JFU-1g
3-Butenoic acid,2-hydroxy-2-methyl-
31572-04-0 95%
1g
$622.00 2025-02-22
1PlusChem
1P007JFU-10g
3-Butenoic acid,2-hydroxy-2-methyl-
31572-04-0 95%
10g
$2867.00 2024-05-05
A2B Chem LLC
AD50986-500mg
2-Hydroxy-2-methylbut-3-enoic acid
31572-04-0 95%
500mg
$464.00 2024-04-20
A2B Chem LLC
AD50986-250mg
2-Hydroxy-2-methylbut-3-enoic acid
31572-04-0 95%
250mg
$263.00 2024-04-20
A2B Chem LLC
AD50986-50mg
2-Hydroxy-2-methylbut-3-enoic acid
31572-04-0 95%
50mg
$142.00 2024-04-20

Additional information on 2-hydroxy-2-methylbut-3-enoic acid

Introduction to 2-Hydroxy-2-Methylbut-3-enoic Acid (CAS No. 31572-04-0)

2-Hydroxy-2-methylbut-3-enoic acid (CAS No. 31572-04-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and biological research. This compound is characterized by its unique molecular structure, which includes a hydroxyl group, a methyl group, and a double bond, making it an interesting subject for both academic and industrial studies.

The chemical formula of 2-hydroxy-2-methylbut-3-enoic acid is C6H10O3, and its molecular weight is approximately 130.14 g/mol. The compound exists as a colorless liquid or solid at room temperature, depending on the specific conditions. Its physical and chemical properties make it suitable for a wide range of applications, particularly in the synthesis of more complex molecules and as an intermediate in various chemical processes.

In the pharmaceutical industry, 2-hydroxy-2-methylbut-3-enoic acid has gained attention due to its potential as a building block for the synthesis of drugs with therapeutic properties. Recent research has explored its role in the development of anti-inflammatory agents and its potential as a precursor for compounds with anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of this compound in the synthesis of novel anti-inflammatory drugs that showed promising results in preclinical trials.

Beyond pharmaceuticals, 2-hydroxy-2-methylbut-3-enoic acid is also used in the field of chemical synthesis. Its reactivity and functional groups make it an ideal starting material for the preparation of various organic compounds. Researchers have utilized this compound to synthesize complex molecules with specific functionalities, such as chiral centers and conjugated systems. These synthesized compounds have found applications in materials science, where they are used to develop new materials with unique properties.

In biological research, 2-hydroxy-2-methylbut-3-enoic acid has been studied for its interactions with biological systems. Its ability to undergo various chemical reactions makes it a valuable tool for probing biological pathways and understanding enzyme mechanisms. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 investigated the use of this compound as a substrate for certain enzymes involved in metabolic pathways. The results provided insights into the enzymatic processes and could potentially lead to new therapeutic targets.

The environmental impact of 2-hydroxy-2-methylbut-3-enoic acid is another area of interest. Researchers are exploring ways to synthesize this compound using sustainable methods that minimize environmental footprint. Green chemistry approaches, such as using renewable feedstocks and catalytic processes, are being developed to produce this compound more efficiently and sustainably. A recent review article in the Green Chemistry Journal discussed several innovative methods for the synthesis of this compound, highlighting their potential for industrial scale-up.

Safety considerations are crucial when handling 2-hydroxy-2-methylbut-3-enoic acid. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 2-hydroxy-2-methylbut-3-enoic acid (CAS No. 31572-04-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an important molecule for both academic research and industrial applications. As ongoing research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in the development of new technologies and therapies.

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